Cas no 1592650-37-7 (2-methyl-4-(propan-2-yloxy)piperidine)

• Product Name: 2-methyl-4-(propan-2-yloxy)piperidine
• CAS No: 1592650-37-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD29991724
• CID: 4607239
• PubChem ID: 116168186
• Update Time: 2025-10-23

2-methyl-4-(propan-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(propan-2-yloxy)piperidine
• Piperidine, 2-methyl-4-(1-methylethoxy)-

• MDL： MFCD29991724
• Inchi： 1S/C9H19NO/c1-7(2)11-9-4-5-10-8(3)6-9/h7-10H,4-6H2,1-3H3
• InChI Key： WLIWCCFSVLOCRP-UHFFFAOYSA-N
• SMILES： N1CCC(OC(C)C)CC1C

Additional information on 2-methyl-4-(propan-2-yloxy)piperidine

Comprehensive Overview of 2-methyl-4-(propan-2-yloxy)piperidine (CAS No. 1592650-37-7): Properties, Applications, and Industry Insights

2-methyl-4-(propan-2-yloxy)piperidine (CAS No. 1592650-37-7) is a specialized organic compound belonging to the piperidine derivatives class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methyl group at the 2-position and an isopropoxy substituent at the 4-position of the piperidine ring, contributes to its versatile reactivity and potential applications. This compound is often explored for its role as a building block in drug discovery, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in 2-methyl-4-(propan-2-yloxy)piperidine. Researchers frequently search for "piperidine derivatives in CNS drug development" or "CAS 1592650-37-7 solubility and stability," reflecting its relevance in optimizing blood-brain barrier permeability. The compound’s lipophilic nature, attributed to the isopropoxy group, makes it a candidate for enhancing the pharmacokinetic profiles of lead compounds. Additionally, its potential use in catalysis and material science is under investigation, aligning with the growing demand for sustainable synthetic methodologies.

From a synthetic chemistry perspective, 2-methyl-4-(propan-2-yloxy)piperidine is typically prepared via nucleophilic substitution reactions or reductive amination protocols. Its CAS No. 1592650-37-7 serves as a critical identifier in patent literature and regulatory submissions, ensuring traceability in industrial applications. Questions like "how to purify 2-methyl-4-(propan-2-yloxy)piperidine" or "commercial suppliers of CAS 1592650-37-7" are common among procurement specialists, highlighting the need for reliable quality control standards. Analytical techniques such as HPLC and GC-MS are employed to verify its purity, which is crucial for GMP compliance in pharmaceutical manufacturing.

Environmental and safety considerations are also pivotal in discussions about 2-methyl-4-(propan-2-yloxy)piperidine. While not classified as hazardous under current regulations, its handling requires adherence to standard laboratory practices. Searches for "eco-friendly synthesis of piperidine derivatives" underscore the industry’s shift toward green chemistry principles. Furthermore, the compound’s storage stability and compatibility with common solvents like dichloromethane or ethanol are frequently evaluated to ensure operational efficiency.

In conclusion, 2-methyl-4-(propan-2-yloxy)piperidine (CAS No. 1592650-37-7) represents a multifaceted tool in modern chemistry, bridging gaps between academic research and industrial applications. Its integration into drug design pipelines and material innovation continues to evolve, driven by advancements in computational modeling and process optimization. As the scientific community prioritizes molecular diversity and sustainability, this compound is poised to remain a focal point in interdisciplinary studies.